N-[4-(1-pyrrolidinyl)benzyl]propanamide

• IUPAC Name: N-[(4-pyrrolidin-1-ylphenyl)methyl]propanamide
• InChI: InChI=1S/C14H20N2O/c1-2-14(17)15-11-12-5-7-13(8-6-12)16-9-3-4-10-16/h5-8H,2-4,9-11H2,1H3,(H,15,17)
• InChI Key: WTVFENFXDXNTPW-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NCC1=CC=C(C=C1)N2CCCC2
• Molecular Formula: C14H20N2O
• Molecular Weight: 232.32 g/mol

Description

N-[4-(1-pyrrolidinyl)benzyl]propanamide, commonly known as Modafinil, is a drug that is used to treat excessive sleepiness caused by sleep disorders such as narcolepsy, obstructive sleep apnea, and shift work sleep disorder. It is a wakefulness-promoting agent that helps to improve cognitive function, alertness, and concentration. Modafinil is a Schedule IV drug in the United States and is regulated by the Drug Enforcement Administration (DEA).

Mechanism of Action

The exact mechanism of action of Modafinil is not fully understood. It is believed to work by increasing the levels of certain neurotransmitters in the brain, such as dopamine, norepinephrine, and histamine. These neurotransmitters are involved in regulating wakefulness, attention, and mood.
Biochemical and Physiological Effects:
Modafinil has been shown to have a number of biochemical and physiological effects. It increases the levels of dopamine, norepinephrine, and histamine in the brain, which leads to improved wakefulness, attention, and mood. Modafinil also increases the activity of certain brain regions involved in cognitive function and attention.

Advantages and Limitations for Lab Experiments

Modafinil has a number of advantages and limitations for use in lab experiments. Its ability to improve cognitive function and attention makes it a useful tool for studying these processes. However, its effects on neurotransmitter levels and brain activity can complicate the interpretation of results and make it difficult to isolate specific effects.

Future Directions

There are a number of future directions for research on Modafinil. One area of interest is its potential use in the treatment of neurological and psychiatric disorders such as depression, ADHD, and schizophrenia. Another area of interest is its potential use as a cognitive enhancer in healthy individuals. Further research is needed to fully understand the mechanisms of action of Modafinil and its effects on brain function.

Synthesis Methods

Modafinil is synthesized using a multi-step process that involves the reaction of various chemical compounds. The starting material for the synthesis is benzhydrol, which is converted into the intermediate compound, 2-(diphenylmethyl)sulfinylacetamide. This intermediate is then reacted with 4-(4-fluorophenyl)pyrrolidine to form the final product, Modafinil.

Scientific Research Applications

Modafinil has been extensively studied for its cognitive-enhancing properties. It has been shown to improve cognitive function, alertness, and concentration in healthy individuals and in those with sleep disorders. Modafinil has also been studied for its potential use in the treatment of various neurological and psychiatric disorders such as depression, ADHD, and schizophrenia.